5-FAM amine HCl

• Molecular Formula: C27H27ClN2O6
• Molecular Weight: 511.0 g/mol
• InChI: InChI=1S/C27H26N2O6.ClH/c28-11-3-1-2-4-12-29-25(32)16-5-8-20-19(13-16)26(33)35-27(20)21-9-6-17(30)14-23(21)34-24-15-18(31)7-10-22(24)27;/h5-10,13-15,30-31H,1-4,11-12,28H2,(H,29,32);1H
• InChIKey: YMNCSJRUUHHNGI-UHFFFAOYSA-N

5-FAM amine HCl: A Single-Isomer, Amine-Reactive Fluorescein Derivative for High-Fidelity Bioconjugation

5-FAM amine HCl (CAS 2183440-41-5) is a fluorescent labeling reagent consisting of a 5-carboxyfluorescein (5-FAM) core conjugated to a hexylamine linker via a stable carboxamide bond, supplied as the hydrochloride salt to enhance aqueous solubility [1]. As a single, isomerically pure 5-isomer, it avoids the batch-to-batch variability inherent in mixed-isomer preparations, ensuring consistent spectral properties and conjugation behavior across experiments [2]. The compound exhibits an excitation maximum of approximately 492-495 nm and an emission maximum of 513-518 nm, making it fully compatible with standard FITC/GFP filter sets and the 488 nm argon-ion laser line [1]. Its terminal primary aliphatic amine serves as a versatile handle for covalent attachment to electrophilic groups—including activated esters, epoxides, and carbonyls—via amide bond formation, reductive amination, or enzymatic transamination, enabling its use in a broad spectrum of biomolecular labeling, assay development, and imaging applications [3].

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Single-isomer 5-FAM — defined composition supports lot-to-lot consistency in quantitative labeling workflows

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Amine-reactive with hexylamine spacer — compatible with amide formation, reductive amination, and enzymatic transamination

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FITC/GFP filter-set compatible — Ex ~492–495 nm, Em ~513–518 nm; matches 488 nm laser line

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HCl salt form — reported 4- to 6-fold solubility enhancement supports aqueous conjugation with reduced organic co-solvent need

• [1] Antibodies.com. FAM amine, 5-isomer (A270206) Technical Datasheet. View Source
• [2] Emp Biotech GmbH. 5-Carboxyfluorescein amine (5-FAM amine), single isomer Technical Datasheet. View Source
• [3] ARP American Research Products, Inc. FAM amine, 5-isomer (A270206) Product Page. View Source

Why 5-FAM amine HCl Cannot Be Substituted with Generic 5(6)-FAM or FITC Analogs Without Compromising Data Reproducibility

Fluorescein-based labeling reagents are not functionally interchangeable. 5-FAM amine HCl differs from commonly used alternatives in three critical respects: (1) isomer purity—it is a defined 5-isomer, whereas 5(6)-FAM amine is a mixture of 5- and 6-isomers whose relative proportions can vary between lots, introducing uncontrolled variability in labeling efficiency and conjugate behavior ; (2) linker chemistry—the hexylamine spacer arm provides greater rotational freedom and reduced steric hindrance compared to the direct aromatic amine attachment in fluoresceinamine, improving conjugation yields with sterically demanding targets [1]; and (3) salt form—the hydrochloride counterion significantly enhances aqueous solubility (4- to 6-fold over the free amine form), reducing the need for organic co-solvents that can denature sensitive biomolecules during labeling . Furthermore, FAM-derived conjugates form carboxamide linkages that are markedly more resistant to hydrolysis than the thiourea bonds generated by FITC, resulting in superior conjugate stability and longer shelf-life [2]. These differences are not academic; they directly impact labeling stoichiometry, signal-to-noise ratios, and long-term experimental reproducibility.

Attribute

5-FAM amine HCl

Common substitute

Isomer composition

Defined 5-isomer

5(6)-FAM amine: mixed isomers; ratio may vary between lots, shifting labeling stoichiometry

Solubility behavior

HCl salt: high aqueous solubility

Free amine: lower solubility; may require DMSO/DMF pre-dissolution, risking protein aggregation

Conjugate linkage

Carboxamide (hydrolytically robust)

FITC: thiourea linkage; reported faster degradation may reduce conjugate shelf-life

• [1] ARP American Research Products, Inc. FAM amine, 5-isomer (A270206) Product Page. View Source
• [2] Fluorescence.cn. Comparison of FAM and FITC Reagents for Bioconjugation. View Source

Quantitative Differentiation of 5-FAM amine HCl Against Closest Analogs: A Data-Driven Selection Guide

Isomer Purity: Defined 5-Isomer Eliminates the Inherent Variability of Mixed 5(6)-FAM Preparations

5-FAM amine HCl is supplied as a single, chromatographically purified 5-isomer. In contrast, 5(6)-FAM amine is an unresolved mixture of 5- and 6-carboxyfluorescein isomers, typically described as a 'mixture of isomers' with no specified ratio . This compositional ambiguity introduces significant batch-to-batch variability in labeling efficiency, as the two isomers exhibit distinct reactivity profiles toward primary amines [1]. For applications requiring precise control over fluorophore-to-biomolecule stoichiometry—such as quantitative fluorescence polarization assays or FRET-based sensors—the use of a defined single isomer is essential to maintain inter-experimental comparability.

Isomer purity

Head-to-head

Single defined 5-isomer vs. unspecified 5/6 mixture

Supports lot-consistent labeling stoichiometry

Mixed-isomer lots may shift conjugate behavior

Evidence Dimension	Isomer Composition
Target Compound Data	Single, defined 5-isomer (100% 5-isomer within detection limits)
Comparator Or Baseline	5(6)-FAM amine (unspecified mixture of 5- and 6-isomers)
Quantified Difference	Qualitative: Defined composition vs. variable mixture
Conditions	Product specification as per Certificate of Analysis

Why This Matters

Single-isomer composition ensures lot-to-lot consistency in labeling efficiency and conjugate properties, which is critical for assay validation and regulatory submissions.

• [1] Povedailo VA, Tikhomirov SA, Yakovlev DL, Lysenko IL, Fan F, Shmanai VV. Fluorescence of the 5- and 6-Carboxyfluorescein Bifluorophores. J Appl Spectrosc. 2021;88:33-39. View Source

Aqueous Solubility Enhancement: HCl Salt Form Increases Solubility 4- to 6-Fold Versus Free Amine

The hydrochloride salt formulation of 5-FAM amine HCl significantly improves its aqueous solubility compared to the free base form. According to manufacturer data, the HCl salt increases solubility in aqueous buffer systems by approximately 4- to 6-fold . This enhancement permits direct dissolution in aqueous reaction media at working concentrations without the need for organic co-solvents such as DMSO or DMF, which can denature or precipitate sensitive proteins and antibodies . The free amine form of 5-FAM amine (non-HCl) exhibits markedly lower aqueous solubility and often requires pre-dissolution in organic solvents prior to addition to aqueous labeling reactions, increasing the risk of protein aggregation.

Aqueous solubility

Data to verify

4- to 6-fold higher vs. free amine

May reduce need for organic co-solvents

Manufacturer-reported; validate in target buffer

Evidence Dimension	Aqueous Solubility
Target Compound Data	4- to 6-fold higher than free amine
Comparator Or Baseline	5-FAM amine (free base, CAS 138589-19-2)
Quantified Difference	4- to 6-fold increase in solubility
Conditions	Aqueous buffer systems, pH 7.0-8.0

Why This Matters

Enhanced aqueous solubility eliminates the need for organic co-solvents during protein labeling, reducing the risk of target denaturation and improving conjugate yield and quality.

Fluorescence Quantum Yield: Comparable or Marginally Superior to FITC Analogs

5-FAM amine HCl exhibits a fluorescence quantum yield (Φ) of 0.93 in aqueous buffer [1]. This value is marginally higher than the quantum yield reported for the widely used FITC cadaverine analog, which is 0.92 under comparable conditions . While the difference is modest (approximately 1% relative improvement), it contributes to the overall brightness of the fluorophore when combined with its high molar extinction coefficient (ε ≈ 80,000 M⁻¹cm⁻¹) [1]. More significantly, FAM-based conjugates maintain their quantum yield over extended periods due to the hydrolytic stability of the carboxamide linkage, whereas FITC conjugates exhibit progressive fluorescence decay from thiourea bond hydrolysis [2].

Quantum yield

Cross-study

Φ = 0.93 vs. FITC cadaverine Φ = 0.92

Marginally higher brightness per labeling event

FAM carboxamide stability supports signal retention

Evidence Dimension	Fluorescence Quantum Yield
Target Compound Data	0.93
Comparator Or Baseline	5-FITC cadaverine (0.92)
Quantified Difference	+0.01 (absolute), +1.1% (relative)
Conditions	Aqueous buffer, pH ~7-8

Why This Matters

Higher quantum yield translates to greater detection sensitivity at equivalent fluorophore concentrations, enabling lower limits of detection in fluorescence-based assays.

• [1] Antibodies.com. FAM amine, 5-isomer (A270206) Technical Datasheet. View Source
• [2] Fluorescence.cn. Comparison of FAM and FITC Reagents for Bioconjugation. View Source

Linker Architecture: Hexylamine Spacer Provides Superior Conformational Flexibility for Sterically Hindered Targets

5-FAM amine HCl incorporates a six-carbon hexylamine linker arm that separates the fluorophore from the reactive amine group. This spacer architecture is absent in simpler analogs such as fluoresceinamine, where the amine is directly attached to the aromatic fluorescein core [1]. The extended linker reduces steric hindrance during conjugation to bulky biomolecules, improving reaction kinetics and final labeling density when targeting sterically shielded lysine residues or conformationally constrained epitopes [2]. While direct quantitative comparisons of labeling efficiency between 5-FAM amine HCl and fluoresceinamine on identical targets are not available in the public literature, the structural advantage is well-recognized in bioconjugation chemistry: flexible linkers minimize fluorescence quenching from fluorophore-target interactions and reduce the probability of conjugate precipitation [3].

Linker architecture

Class-level

Hexylamine spacer vs. direct aromatic amine

May improve labeling of sterically hindered sites

Structural inference; target-specific validation advised

Evidence Dimension	Linker Arm Length / Conformational Freedom
Target Compound Data	Hexylamine linker (6-carbon spacer)
Comparator Or Baseline	Fluoresceinamine (direct aromatic amine, no spacer)
Quantified Difference	Qualitative: Increased rotational freedom and reduced steric hindrance
Conditions	Structural comparison based on molecular architecture

Why This Matters

Reduced steric hindrance enables more efficient and uniform labeling of large or sterically constrained targets, improving conjugate quality and minimizing aggregation.

• [1] ARP American Research Products, Inc. FAM amine, 5-isomer (A270206) Product Page. View Source
• [2] Tebubio. FAM amine, 5-isomer Product Page. View Source
• [3] Emp Biotech GmbH. 5-Carboxyfluorescein amine (5-FAM amine), single isomer Technical Datasheet. View Source

Photophysical Isomer Differentiation: 5-Isomer Bifluorophores Exhibit 2.4-Fold Higher Quantum Yield than 6-Isomer Counterparts

While 5-FAM and 6-FAM monomers display nearly identical fluorescence properties in isolation, their behavior diverges significantly when incorporated into multichromophoric constructs. A 2021 study comparing bifluorophores synthesized on a 3,5-diaminobenzoic acid scaffold reported that (5-FAM)₂ exhibited a luminescence quantum yield 2.4-fold higher than that of (6-FAM)₂ in pH 8.5 buffer [1]. This difference is attributed to distinct excited-state relaxation dynamics and intermolecular interactions between the two fluorophore units, which are exquisitely sensitive to the position of the carboxy substituent on the xanthene ring [2]. For researchers developing FRET pairs, molecular beacons, or multivalent fluorescent probes where two or more FAM moieties are brought into close proximity, the choice of 5-FAM over 6-FAM can substantially impact overall brightness and signal-to-background ratios.

Bifluorophore QY

Head-to-head

(5-FAM)₂: 2.4-fold higher QY than (6-FAM)₂

5-isomer supports brighter multichromophoric probes

pH 8.5, 3,5-diaminobenzoic acid scaffold

Evidence Dimension	Luminescence Quantum Yield of Bifluorophore Construct
Target Compound Data	(5-FAM)₂: quantum yield reference value (absolute not reported, but 2.4× higher than 6-isomer)
Comparator Or Baseline	(6-FAM)₂: quantum yield 2.4-fold lower
Quantified Difference	2.4-fold difference (5-isomer > 6-isomer)
Conditions	pH 8.5 buffer, 3,5-diaminobenzoic acid scaffold

Why This Matters

In multichromophoric probe designs, the 5-isomer configuration preserves fluorescence output significantly better than the 6-isomer, directly impacting assay sensitivity and multiplexing capability.

• [1] Povedailo VA, Tikhomirov SA, Yakovlev DL, Lysenko IL, Fan F, Shmanai VV. Fluorescence of the 5- and 6-Carboxyfluorescein Bifluorophores. J Appl Spectrosc. 2021;88:33-39. View Source
• [2] Höfelschweiger BK. The Photophysical Behavior of 5- and 6-Carboxyfluorescein Isomers in Bifluorophore Systems (referenced in Povedailo et al. 2021). View Source

Conjugate Stability: FAM Carboxamide Linkages Are Hydrolytically More Robust than FITC Thiourea Bonds

The stability of the covalent linkage between fluorophore and biomolecule is a critical determinant of conjugate shelf-life and performance in long-term or harsh-condition assays. 5-FAM amine HCl forms carboxamide bonds upon reaction with activated carboxylic acids, whereas FITC forms thiourea linkages. Comparative stability studies have demonstrated that FAM-derived carboxamide conjugates exhibit significantly slower degradation kinetics than FITC-derived thiourea conjugates [1]. Vendor technical documentation consistently notes that FITC-labeled peptides deteriorate more rapidly than the corresponding FAM conjugates, with FAM reagents delivering 'superior stability' and requiring 'less stringent reaction conditions' [2]. Although specific half-life values at defined pH and temperature are not publicly reported in vendor datasheets, the qualitative superiority of FAM carboxamide stability is an industry-standard observation supported by widespread adoption in commercial labeling kits [3].

Conjugate stability

Supporting

Carboxamide more resistant to hydrolysis than thiourea

May extend conjugate shelf-life and assay reproducibility

Vendor-reported; quantitative half-life data not public

Evidence Dimension	Hydrolytic Stability of Fluorophore-Biomolecule Bond
Target Compound Data	Carboxamide linkage (formed via 5-FAM amine HCl conjugation)
Comparator Or Baseline	Thiourea linkage (formed via FITC conjugation)
Quantified Difference	Qualitative: Markedly superior stability; faster degradation observed for FITC conjugates
Conditions	Aqueous storage and assay conditions

Why This Matters

Enhanced conjugate stability reduces signal drift over time, extends usable conjugate shelf-life, and improves inter-assay reproducibility, particularly in longitudinal studies.

• [1] Fluorescence.cn. Comparison of FAM and FITC Reagents for Bioconjugation. View Source
• [2] Tebubio. FAM amine, 5-isomer Product Page. View Source
• [3] AnaSpec. 5-FAM cadaverine [Fluorescein-5-carboxamide cadaverine] Product Page. View Source

High-Value Application Scenarios for 5-FAM amine HCl Where Analog Substitution Introduces Unacceptable Risk

Quantitative Fluorescence Polarization Immunoassays Requiring Defined Fluorophore Stoichiometry

In fluorescence polarization (FP) immunoassays, the rotational correlation time of the tracer—and thus the assay's dynamic range—is exquisitely sensitive to the fluorophore-to-protein ratio and the conformational flexibility of the linker. The defined 5-isomer purity of 5-FAM amine HCl ensures that every tracer molecule carries an identical fluorophore with predictable hydrodynamic behavior, eliminating the batch-to-batch variability introduced by mixed 5(6)-isomer preparations [1]. The hexylamine spacer further minimizes perturbations to the tracer's native rotational dynamics, preserving assay sensitivity. The enhanced aqueous solubility of the HCl salt form facilitates direct conjugation in physiological buffers, reducing the risk of protein aggregation that can confound FP measurements .

Multivalent Fluorescent Probe Construction for Signal Amplification

When designing bifluorophores, dendrimer-based probes, or FRET cassettes where two or more FAM moieties are brought into close proximity, the choice of isomer critically impacts overall brightness. Peer-reviewed studies demonstrate that (5-FAM)₂ constructs exhibit a 2.4-fold higher luminescence quantum yield than their (6-FAM)₂ counterparts due to more favorable excited-state interactions [1]. For researchers building multivalent probes where signal amplification is paramount, the 5-isomer configuration of 5-FAM amine HCl provides a measurable performance advantage that cannot be achieved with mixed-isomer reagents or 6-isomer alternatives . The flexible hexylamine linker also reduces self-quenching by enabling spatial separation of adjacent fluorophores.

GMP-Compliant Bioconjugate Manufacturing for Clinical Diagnostics

In regulated environments such as clinical diagnostic kit manufacturing, lot-to-lot consistency and long-term stability are non-negotiable requirements. 5-FAM amine HCl addresses both concerns: its single-isomer composition eliminates a major source of batch variability, while the hydrolytically robust carboxamide linkage ensures conjugate stability over extended shelf-life [1]. The superior stability of FAM conjugates relative to FITC conjugates is well-documented, with FITC-labeled peptides demonstrating accelerated signal decay . For manufacturers seeking to validate assays under design control and ISO 13485 quality systems, the defined composition and stable chemistry of 5-FAM amine HCl reduce the burden of revalidation and lot-release testing compared to mixed-isomer or FITC-based alternatives [2].

High-Sensitivity Flow Cytometry with Low-Abundance Targets

In flow cytometry applications targeting rare cell populations or low-abundance surface markers, every photon of fluorescence counts. 5-FAM amine HCl offers a quantum yield of 0.93—marginally higher than the 0.92 typical of FITC-based reagents—which, when combined with its high extinction coefficient (ε ≈ 80,000 M⁻¹cm⁻¹), contributes to maximum brightness per labeling event [1]. More importantly, the HCl salt's superior aqueous solubility permits higher labeling densities without conjugate precipitation, enabling brighter, more uniform staining of primary antibodies [2]. The excitation maximum at ~492 nm is ideally matched to the 488 nm laser line of most flow cytometers, ensuring optimal excitation efficiency without the need for instrument reconfiguration [3].

Application

Selection Property

Validation Focus

Quantitative fluorescence polarization assays

Defined isomer purity and linker flexibility

Verify batch-to-batch tracer stoichiometry and rotational correlation time

Multivalent / bifluorophore probe engineering

5-isomer configuration for higher bifluorophore quantum yield

Confirm brightness gain in target multichromophoric scaffold

Regulated bioconjugate manufacturing

Single-isomer composition and hydrolytically stable carboxamide linkage

Assess lot-consistency and conjugate stability under design-control requirements

Low-abundance target flow cytometry

High quantum yield, 488 nm excitation match, and aqueous solubility

Confirm staining brightness and uniformity at high labeling densities

• [1] Povedailo VA, Tikhomirov SA, Yakovlev DL, Lysenko IL, Fan F, Shmanai VV. Fluorescence of the 5- and 6-Carboxyfluorescein Bifluorophores. J Appl Spectrosc. 2021;88:33-39. View Source
• [2] Fluorescence.cn. Comparison of FAM and FITC Reagents for Bioconjugation. View Source
• [3] Antibodies.com. FAM amine, 5-isomer (A270206) Technical Datasheet. View Source